N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide

• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol
• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H23NO2/c1-3-17-8-10-18(11-9-17)16(2)23-22(24)15-25-21-13-12-19-6-4-5-7-20(19)14-21/h4-14,16H,3,15H2,1-2H3,(H,23,24)
• InChI Key: OAZUFUMRTFIQIG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)COC2=CC3=CC=CC=C3C=C2

Description

N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide is a chemical compound with a complex structure that includes both naphthalene and acetamide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide typically involves the reaction of 4-ethylphenyl ethylamine with 2-(naphthalen-2-yloxy)acetyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Substitution reactions may involve reagents such as halogens or alkylating agents under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthalene oxides, while reduction may produce naphthalene derivatives with reduced functional groups.

Scientific Research Applications

N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2-(naphthalen-1-yloxy)ethyl)-acetamide
• N-(4-methylphenyl)acetamide
• N-(2-(quinolin-8-yloxy)ethyl)-acetamide

Uniqueness

N-[1-(4-ethylphenyl)ethyl]-2-(naphthalen-2-yloxy)acetamide is unique due to its specific structural features, which confer distinct chemical and biological properties